Cas no 6347-01-9 (D-Fructopyranose)

• Product name: D-Fructopyranose
• CAS No: 6347-01-9
• MF: C₆H₁₂O₆
• MW: 180.15588
• CID: 529538
• PubChem ID: 2723872

D-Fructopyranose Chemical and Physical Properties

Names and Identifiers

• D-Fructopyranose
• D-Fmoc-propargylglycine;D-fructopyranose;Fmoc-D-propargyl-Gly-OH;Fmoc-D-Propargylglycine;N-Fmoc-D-2-propargylglycine;Fmoc-D-2-propargylglycine;fructopyranose;
• Laevulose
• 4-01-00-04402 (Beilstein Handbook Reference)
• LKDRXBCSQODPBY-VRPWFDPXSA-N
• TOPIRAMATE IMPURITY, FRUCTOSE-(USP IMPURITY)
• Fru
• CHEBI:37714
• FRUCTOSE (CONSTITUENT OF CRANBERRY LIQUID PREPARATION)
• (3S,4R,5R)-2-(hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetraol
• CHEMBL2325229
• Fructose
• CHEBI:15824
• F0317
• arabino-hex-2-ulose
• (3S,4R,5R)-2-(hydroxymethyl)oxane-2,3,4,5-tetrol
• fructosteril
• EB37038E-44A6-4AF7-B0D8-47A315AD2F74
• UNII-R73GS1TJE0
• Fructopyranose
• Levolose
• Fructopyranoside
• D-Fructopyranoside
• Fruktose
• C05003
• Fruchtzucker
• SCHEMBL239448
• laevosan
• D-Arabino-Hex-2-ulo-Pyranose
• D-Fructose
• D-Fru
• CHEBI:28757
• laevoral
• HSDB 526
• Q27117234
• levugen
• BRN 1423189
• [14C]-Fructose
• AKOS004910390

• MDL： MFCD00006605
• Inchi： InChI=1S/C6H12O6/c7-2-6(11)5(10)4(9)3(8)1-12-6/h3-5,7-11H,1-2H2/t3-,4-,5+,6?/m1/s1
• InChI Key： LKDRXBCSQODPBY-VRPWFDPXSA-N
• SMILES： C1[C@H]([C@H]([C@@H](C(CO)(O)O1)O)O)O

Computed Properties

• Exact Mass: 180.06300
• Monoisotopic Mass: 180.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110Ų
• XLogP3: -2.8

Experimental Properties

• PSA: 110.38000
• LogP: -3.21980